Cas no 2248333-28-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate
• CAS No: 2248333-28-8
• MF: C₁₉H₁₄Cl₂N₂O₇S
• MW: 485.294661998749
• CID: 6183580
• PubChem ID: 165731847
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate
• 2248333-28-8
• EN300-6524566

• Inchi： 1S/C19H14Cl2N2O7S/c20-14-10-15(21)16(31(27,28)22-5-7-29-8-6-22)9-13(14)19(26)30-23-17(24)11-3-1-2-4-12(11)18(23)25/h1-4,9-10H,5-8H2
• InChI Key： UONLPTKUTGSUKM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C1S(N1CCOCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 483.9898774g/mol
• Monoisotopic Mass: 483.9898774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate (CAS No: 2248333-28-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate, identified by the CAS number 2248333-28-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular architecture, which includes a dioxo group, a dihydroisoindole core, and a benzoate moiety functionalized with chlorine atoms and a morpholine-4-sulfonyl substituent. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and medicinal chemistry.

The presence of multiple pharmacophoric elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate suggests its potential utility in modulating biological pathways. Specifically, the dioxo group and the dihydroisoindole scaffold are known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Meanwhile, the chlorine atoms at the 2 and 4 positions of the benzene ring can enhance lipophilicity and binding affinity to biological targets, while the morpholine-4-sulfonyl group introduces hydrophilicity and charged functionality, which can improve solubility and pharmacokinetic profiles. This combination of structural features makes the compound a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The dihydroisoindole core, in particular, has been extensively studied for its role in medicinal chemistry. Researchers have demonstrated that modifications at various positions of this scaffold can lead to significant changes in pharmacological properties. For instance, studies have shown that derivatives of dihydroisoindole exhibit potent activity against certain enzymes and receptors involved in cancer progression. The incorporation of additional functional groups, such as the morpholine-4-sulfonyl moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate, can further enhance its bioactivity by improving interactions with target proteins or enzymes.

The chlorine atoms in this compound are strategically positioned to influence electronic distribution and steric hindrance around the molecule. These substituents can participate in hydrogen bonding or hydrophobic interactions with biological targets, thereby modulating binding affinity. Additionally, the electron-withdrawing nature of the dioxo group can enhance reactivity at certain positions within the molecule, making it a versatile intermediate for further chemical modifications. Such features are particularly valuable in drug discovery pipelines where fine-tuning molecular properties is essential for achieving optimal therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dichloro-5-(morpholine-4-sulfonyl)benzoate and potential biological targets such as enzymes or receptors. These simulations have revealed that the compound exhibits promising binding affinity to several key targets implicated in diseases such as cancer and inflammation. Furthermore, virtual screening approaches have identified derivatives of this scaffold that may exhibit enhanced selectivity or potency compared to existing drugs.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yly 2,4-dichloro -5-(morpholine -4 -sulfonyl )benzoate (CAS No: 2248333 -28 -8) involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the dihydroisoindole core followed by functionalization with chlorine atoms and sulfonylation using morpholine derivatives. Advances in catalytic processes have allowed for more efficient and scalable synthesis routes for such complex molecules. For instance , transition metal-catalyzed cross-coupling reactions have been employed to introduce specific functional groups with high regioselectivity . These improvements not only streamline production but also reduce costs associated with drug development .

The pharmacological evaluation of 1 , 3 -diox o -2 , 3 -di hy dro -1 H -i so i nd ol -2 -y l 2 , 4 -di chlor o -5 -( mor ph ol ine -4 - sul fon y l )be n z o ate ( CAS No :22 48 333 -28 -8) has revealed intriguing insights into its potential therapeutic applications . Initial studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes involved in cancer cell proliferation . Specifically , it has shown promise as an inhibitor of kinases such as EGFR (epidermal growth factor receptor) , which are overexpressed in many tumors . The ability to modulate kinase activity is crucial for developing targeted therapies that minimize side effects associated with non-specific inhibitors .

Moreover , research has indicated that modifications at specific positions within this molecule can significantly alter its pharmacological profile . For example , replacing one chlorine atom with another substituent may enhance binding affinity or selectivity toward particular targets . Such findings underscore the importance of structure/activity relationship studies when designing novel drug candidates . By systematically varying molecular components , researchers can optimize bioactivity while maintaining favorable pharmacokinetic properties . This iterative approach is essential for translating laboratory discoveries into effective clinical treatments .

The solubility profile of 1 , 3 -diox o -2 , 3 -di hy dro -1 H -i so i nd ol -2 y l 2 , 4 di ch lor o -5 -( mor ph ol ine -4 sul fon y l )be n z o ate ( CAS No :22 48 333 _28 _8) presents both challenges and opportunities for formulation development . While hydrophilic groups like morpholine improve water solubility , lipophilic moieties such as chlorine atoms may counteract this effect . To address these issues , researchers have explored prodrug strategies where inactive precursors are converted into active forms inside biological systems . Prodrugs not only enhance solubility but also improve bioavailability by optimizing absorption transport across membranes .

Future directions for research on this compound include exploring its potential as an antiviral agent or immunomodulator . Preliminary data suggest that derivatives might interfere with viral replication mechanisms or modulate immune responses without excessive toxicity . Such applications would expand upon existing therapeutic options particularly relevant given current global health priorities . Additionally ， investigating combination therapies involving multiple drugs from different chemical classes could provide synergistic benefits while minimizing resistance development during treatment regimens .